Cas no 1221341-87-2 (Tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate)

• Product Name: Tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate
• CAS No: 1221341-87-2
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• MDL: MFCD14707444
• CID: 4688678
• Update Time: 2025-10-11

Tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate
• Tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate

• MDL： MFCD14707444
• Inchi： 1S/C14H28N2O3/c1-12(13(17)19-14(2,3)4)11-15-5-6-16-7-9-18-10-8-16/h12,15H,5-11H2,1-4H3
• InChI Key： JUCJBTDPDNUPDG-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCNCC(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.21
• Monoisotopic Mass: 272.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8

Additional information on Tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate

Tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate: An Overview of a Versatile Compound (CAS No. 1221341-87-2)

Tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate (CAS No. 1221341-87-2) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a tert-butyl ester derivative, is characterized by its morpholine and amino functional groups, which contribute to its diverse biological activities.

The chemical structure of Tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate consists of a tert-butyl group attached to the carboxylic acid moiety, a methyl group on the α-carbon, and an amino group substituted with a morpholine ring. The presence of these functional groups imparts the compound with several desirable properties, including enhanced solubility, stability, and bioavailability. These characteristics make it an attractive candidate for various pharmaceutical applications.

Recent studies have explored the potential of Tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate in the treatment of neurological disorders. One notable area of research is its use as a neuroprotective agent. The compound has been shown to exhibit antioxidant and anti-inflammatory properties, which are crucial in mitigating neuronal damage and promoting neuroregeneration. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, Tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate has also been investigated for its antidepressant properties. Preclinical studies have indicated that the compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that it may be a promising candidate for the development of novel antidepressant drugs with fewer side effects compared to existing treatments.

The synthesis of Tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate involves several well-established chemical reactions. The process typically begins with the formation of the tert-butyl ester from a carboxylic acid precursor, followed by the introduction of the methyl group via an alkylation reaction. The final step involves the substitution of the amino group with a morpholine ring through a nucleophilic substitution reaction. This synthetic route is highly efficient and can be easily scaled up for industrial production.

The pharmacokinetic profile of Tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, it has been found to have low toxicity and minimal side effects, which are essential considerations for drug development.

In conclusion, Tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate (CAS No. 1221341-87-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent for various neurological disorders and mood disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field.